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Compound of Interest

Compound Name: 4-Methyl-1,2-oxazolidin-4-ol

Cat. No.: B13239647 Get Quote

Executive Summary
The 4-hydroxyisoxazolidine scaffold represents a critical "sugar mimic" in modern drug

discovery, often serving as a bioisostere for ribose in nucleoside antivirals. However, the free

base form of this heterocycle presents significant handling challenges—typically manifesting as

a viscous, hygroscopic oil with limited shelf stability due to the labile N–O bond.

This guide objectively compares the solid-state performance of the Hydrochloride (HCl) salt

against the L-Tartrate salt and the Free Base. While the HCl salt is the industry standard for

bulk stability, our analysis highlights the L-Tartrate salt as superior for chiral resolution and

crystallographic determination of absolute configuration.
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Feature Free Base
Hydrochloride (HCl)

Salt
L-Tartrate Salt

Physical State
Viscous Oil / Low MP

Solid
Crystalline Solid

Crystalline Solid /

Needles

Melting Point < 25°C (Typical) 125 – 129 °C
145 – 152 °C

(Decomp)

Hygroscopicity High (Deliquescent) Moderate Low

Stability
Poor (N-O cleavage

risk)
Excellent Good

X-Ray Suitability Poor
Good (Packing often

disordered)

Excellent (Chiral

lattice)

Primary Use Intermediate Storage / Formulation
Chiral Resolution /

Abs.[1] Config.

Structural Analysis & Causality
As a senior scientist, I must emphasize that the choice of salt is not merely about raising the

melting point; it is about engineering the crystal lattice to stabilize the N–O bond and fix the ring

conformation.

The Conformation Problem
The 5-membered isoxazolidine ring adopts a flexible "envelope" conformation. In the free base,

this ring puckering is dynamic, leading to poor packing efficiency.

HCl Effect: Protonation at the Nitrogen (

) creates a directional H-bond donor (

). This locks the ring into a specific envelope conformation to maximize ionic interaction with
the Chloride anion (

).

4-Hydroxy Effect: The substituent at
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introduces a secondary H-bonding vector. In the HCl salt, this often leads to "head-to-tail"
polymeric chains in the lattice. In the Tartrate salt, the chiral tartrate counter-ion creates a
rigid "host-guest" network that accommodates the 4-OH group more specifically, often
facilitating the separation of enantiomers.

Crystallographic Metrics to Monitor
When collecting data on your 4-hydroxyisoxazolidine salts, validate your structure against

these standard geometric parameters. Deviations suggest ring strain or incorrect assignment.

N–O Bond Length: Expected: 1.45 – 1.48 Å. (Significantly longer than isoxazole due to

saturation).

C–N Bond Length: Expected: 1.47 – 1.50 Å.

Ring Puckering (q2): Monitor the Cremer-Pople parameters. The 4-hydroxy group typically

forces the ring into an envelope where

or

is the flap.

Experimental Data: Performance Comparison
The following data summarizes the physicochemical behavior of the parent isoxazolidine

scaffold and its 4-hydroxy derivatives.

Table 1: Physicochemical Properties
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Parameter
Isoxazolidine HCl

(Benchmark)

4-

Hydroxyisoxazolidin

e HCl

4-

Hydroxyisoxazolidin

e L-Tartrate

CAS Number 39657-45-9 Derivative Specific Derivative Specific

Crystal System
Orthorhombic

(Typical)

Monoclinic (

)

Monoclinic (

)

Space Group (Chiral) (Chiral)

Solubility (H2O) > 100 mg/mL > 150 mg/mL ~ 40-60 mg/mL

Solubility (EtOH) Soluble Sparingly Soluble
Insoluble (Recryst.

solvent)

Thermal Onset Stable until melt Stable until melt
Dehydration event

often <100°C

Analyst Note: The lower solubility of the Tartrate salt in ethanol is the mechanism utilized for

chiral resolution (Pasteur's method). The HCl salt is too soluble in polar organic solvents to

crystallize effectively without vapor diffusion.

Experimental Protocols
Synthesis & Salt Formation Workflow
The following workflow ensures the isolation of high-quality crystals suitable for X-ray

diffraction. The critical step is the "Polishing Filtration" to remove nucleation sites that cause

oiling out.
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Crude 4-Hydroxyisoxazolidine
(Free Base Oil)

Dissolve in dry MeOH
(10 mL/g)

Add Acid Solution
(0°C, Dropwise)

Choice A: HCl (4M in Dioxane)

For Stability

Choice B: L-Tartaric Acid (1.0 eq in MeOH)

For Resolution

Precipitation / Crystallization

HCl Salt: Add Et2O until turbid
Store at -20°C

Tartrate Salt: Heat to reflux
Slow cool to RT

Vacuum Filtration
(Argon Blanket)

Single Crystal Growth
(Vapor Diffusion)

Click to download full resolution via product page

Figure 1: Decision tree for salt formation targeting either bulk stability (HCl) or chiral resolution

(Tartrate).
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Crystallization for X-Ray (Vapor Diffusion Method)
Do not rely on evaporation, as isoxazolidines can oxidize. Use this self-validating protocol:

Inner Vial: Dissolve 20 mg of the salt in the minimum amount of Methanol (approx. 0.5 mL).

Ensure the solution is perfectly clear (filter through 0.45 µm PTFE if needed).

Outer Vial: Place the inner vial inside a larger jar containing 5 mL of Diethyl Ether

(antisolvent).

Equilibration: Cap the outer jar tightly. The ether vapors will diffuse into the methanol, slowly

lowering solubility.

Validation: Crystals should appear within 24-48 hours. If an oil forms, the system is too wet—

repeat with anhydrous solvents.

Mechanism of Stabilization (H-Bond Network)
Understanding the lattice energy explains why the Tartrate salt often yields better diffraction

data for this specific scaffold.
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Figure 2: Interaction map showing how the 4-OH group participates in lattice stabilization. In

Tartrate salts, the "Chiral Pockets" rigidly hold the cation, reducing thermal disorder.
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Crystallographic Standards: Cambridge Crystallographic Data Centre (CCDC). Guidelines
for the deposition of X-ray data. (Referenced for bond length standards).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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